Cas no 6812-78-8 (7-Octen-1-ol,3,7-dimethyl-, (3S)-)

7-Octen-1-ol,3,7-dimethyl-, (3S)- structure
6812-78-8 structure
Product Name:7-Octen-1-ol,3,7-dimethyl-, (3S)-
CAS No:6812-78-8
MF:C10H20O
MW:156.265203475952
CID:503072
Update Time:2026-04-29

7-Octen-1-ol,3,7-dimethyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 7-Octen-1-ol,3,7-dimethyl-, (3S)-
    • RHODINOL
    • (-)-Rhodinol
    • (S)-3,7-Dimethyl-7-octen-1-ol
    • 3,7-Dimethyl-7-octen-1-ol-, (S)-
    • Rhobinol
    • S-(-)-3,7-Dimethyl-7-octen-1-ol
    • α-Citronellol
    • Inchi: 1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h10-11H,1,4-8H2,2-3H3/t10-/m0/s1

Computed Properties

  • Exact Mass: 156.1515
  • Monoisotopic Mass: 156.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 0.865 g/mL at 25 °C(lit.)
  • Melting Point: -4.05°C (estimate)
  • Boiling Point: 68-70 °C1.8 mm Hg(lit.)
  • Flash Point: 210 °F
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 20.23
  • LogP: 0.26350
  • FEMA: 2980 | RHODINOL
  • Specific Rotation: D20 -2.88°

7-Octen-1-ol,3,7-dimethyl-, (3S)- Security Information

  • WGK Germany:2
  • Safety Instruction: 26-36
  • RTECS:RH3410000
  • Hazardous Material Identification: Xi
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